Cas no 2680827-96-5 (2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid)

• Product Name: 2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid
• CAS No: 2680827-96-5
• MF: C₉H₁₄N₂O₅
• MW: 230.217862606049
• CID: 5649997
• PubChem ID: 165919275
• Update Time: 2025-06-22

2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680827-96-5
• EN300-28275471
• 2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}oxy)azetidin-3-yl]acetic acid
• 2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid

• Inchi： 1S/C9H14N2O5/c1-2-3-15-8(14)11-16-9(4-7(12)13)5-10-6-9/h2,10H,1,3-6H2,(H,11,14)(H,12,13)
• InChI Key： HMDFSJDNBZEMGK-UHFFFAOYSA-N
• SMILES： O(C1(CC(=O)O)CNC1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 230.09027155g/mol
• Monoisotopic Mass: 230.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid

Introduction to 2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic Acid (CAS No. 2680827-96-5)

2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680827-96-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the azetidine class, a heterocyclic structure known for its potential in drug design due to its rigid ring system and biological relevance. The presence of multiple functional groups, including an ester, an amine, and an azetidine ring, makes this molecule a versatile candidate for further chemical modifications and biological evaluations.

The structural complexity of 2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid arises from its intricate arrangement of atoms, which includes a propenyl ether moiety linked to an amino group via a carbonyl bond. This unique configuration suggests potential applications in the synthesis of peptidomimetics and protease inhibitors, areas where azetidine derivatives have shown promise. The compound's acetic acid side chain further enhances its reactivity, allowing for diverse chemical transformations that could be exploited in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. Azetidine derivatives, in particular, have been extensively studied due to their ability to mimic natural amino acids and their potential to interact with biological targets in unique ways. The CAS No. 2680827-96-5 compound represents an advanced structure that could serve as a key intermediate in the synthesis of small-molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The rigid azetidine core of 2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid provides a stable platform for designing such inhibitors, while the various functional groups offer opportunities for fine-tuning binding interactions.

Another area where this compound shows promise is in the development of antimicrobial agents. With the rise of antibiotic-resistant bacteria, there is an urgent need for new classes of antibiotics that can overcome existing resistance mechanisms. Azetidine derivatives have been explored as potential antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis and other vital processes. The structural features of CAS No. 2680827-96-5 make it a candidate for further investigation in this context.

The synthesis of 2-3-({(prop-2-en-1-yloxy)carbonylamino}oxy)azetidin-3-ylacetic acid involves multiple steps that require careful optimization to ensure high yield and purity. The propenyl ether group must be introduced with precision to maintain the integrity of the molecule's biological activity. Additionally, the protection and deprotection strategies for the amine and ester groups must be carefully managed to avoid unwanted side reactions.

Recent advancements in synthetic methodologies have made it possible to access complex molecules like CAS No. 2680827-96-5 more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have significantly improved the ease with which these compounds can be synthesized. These advancements not only reduce the time and cost associated with producing these molecules but also allow for greater flexibility in their design.

In terms of biological evaluation, 2-3-({(propenoxycarbonylamino}oxy)azetidinatoic acid) has shown promise in initial screenings as a potential lead compound for further development. Its ability to interact with biological targets suggests that it could be modified into a more potent therapeutic agent. The next steps involve detailed pharmacokinetic studies and structure-function relationship analyses to identify key structural features responsible for its activity.

The use of computational modeling has also been instrumental in understanding the potential biological activity of this compound. By simulating how CAS No 2680827_96_5 interacts with target proteins, researchers can predict its binding affinity and optimize its structure for better efficacy. These computational approaches complement traditional experimental methods and provide valuable insights into the molecular interactions that govern biological processes.

As research continues to evolve, the applications of 2_3_((prop_2_en_1_yloxy)_carbonylamino)_oxy)_azetidinatoic_acid are likely to expand beyond its initial discovery. Its unique structural features make it a valuable building block for designing novel therapeutics targeting various diseases. The ongoing exploration of its pharmacological properties will continue to drive innovation in drug discovery and development.